Cas no 1375794-79-8 (3-butoxy-N,2,2-trimethylcyclobutan-1-amine)

• Product Name: 3-butoxy-N,2,2-trimethylcyclobutan-1-amine
• CAS No: 1375794-79-8
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5189303
• PubChem ID: 66356650
• Update Time: 2026-03-05

3-butoxy-N,2,2-trimethylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-butoxy-N,2,2-trimethylcyclobutan-1-amine

• Inchi： 1S/C11H23NO/c1-5-6-7-13-10-8-9(12-4)11(10,2)3/h9-10,12H,5-8H2,1-4H3
• InChI Key： CEDKRBZVHVWKPM-UHFFFAOYSA-N
• SMILES： C1(NC)CC(OCCCC)C1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 3-butoxy-N,2,2-trimethylcyclobutan-1-amine

Professional Introduction to 3-butoxy-N,2,2-trimethylcyclobutan-1-amine (CAS No. 1375794-79-8)

3-butoxy-N,2,2-trimethylcyclobutan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique chemical structure and the CAS number 1375794-79-8, represents a fascinating example of how structural modifications can influence biological activity and potential therapeutic applications. The presence of a butoxy group and a trimethylcyclobutyl moiety in its molecular framework suggests intriguing possibilities for its interaction with biological targets.

The molecular structure of 3-butoxy-N,2,2-trimethylcyclobutan-1-amine consists of a cyclobutane ring substituted with various functional groups, which contribute to its distinct chemical properties. The butoxy group introduces a hydrophobic tail, enhancing solubility in certain organic solvents, while the trimethyl substitution on the nitrogen atom adds steric hindrance, potentially influencing its binding affinity to biological receptors. These features make it a valuable candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high specificity and low toxicity. The unique structural features of 3-butoxy-N,2,2-trimethylcyclobutan-1-amine have positioned it as a promising candidate for such applications. Researchers have been particularly intrigued by its potential as an intermediate in the synthesis of more complex molecules with tailored pharmacological properties.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The cyclobutane ring is known to enhance metabolic stability and bioavailability, making it an attractive scaffold for drug design. Additionally, the butoxy and trimethyl groups can be strategically positioned to optimize interactions with biological targets such as enzymes and receptors. These features have led to investigations into its potential use in treating various conditions, including inflammatory disorders and neurological diseases.

The synthesis of 3-butoxy-N,2,2-trimethylcyclobutan-1-amine presents both challenges and opportunities for chemists. The need for precise control over reaction conditions and stereochemistry is crucial to achieving the desired product with high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for further research. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the complex framework of this molecule.

The pharmacological evaluation of 3-butoxy-N,2,2-trimethylcyclobutan-1-amine has revealed several interesting properties that warrant further investigation. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. This has sparked interest in exploring its potential as a lead compound for the development of novel anti-inflammatory drugs. Additionally, its ability to cross the blood-brain barrier has raised hopes for its application in treating central nervous system disorders.

In conclusion, 3-butoxy-N,2,2-trimethylcyclobutan-1-amine (CAS No. 1375794-79-8) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for drug design, offering opportunities for the development of novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of medicinal chemistry and drug discovery.